Cas no 2789-92-6 (3,5-Dichloroanthranilic acid)

• Product Name: 3,5-Dichloroanthranilic acid
• CAS No: 2789-92-6
• MF: C₇H₅Cl₂NO₂
• MW: 206.026099920273
• MDL: MFCD00017088
• CID: 43425
• PubChem ID: 76036
• Update Time: 2025-11-01

3,5-Dichloroanthranilic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3,5-dichlorobenzoic acid
• 3,5-Dichloroanthranilic Acid
• 2-amino-3,5-dichlorobenzoate
• 2-amino-3,5-dichloro-benzoic acid
• 3,5-Dichloro-2-aminobenzoic acid
• 3,5-dichloroantranilic acid
• Anthranilic acid,3,5-dichloro
• Benzoic acid,2-amino-3,5-dichloro
• Benzoic acid, 2-amino-3,5-dichloro-
• Anthranilic acid, 3,5-dichloro-
• NSC1116
• KTHTXLUIEAIGCD-UHFFFAOYSA-N
• 2-Amino-3,5-dichlorobenzoicacid
• WLN: ZR BG DG FVQ
• Oprea1_154427
• Anthranilic acid,5-dichloro-
• NSC 1116
• CHEMBL2447899
• STR02151
• BB 0244027
• EINECS 220-520-3
• NS00028384
• UNII-PNM7XQN5SC
• SCHEMBL951092
• 2-Amino-3 pound not5-dichlorobenzoic acid
• NSC-1116
• W-107086
• 2789-92-6
• InChI=1/C7H5Cl2NO2/c8-3-1-4(7(11)12)6(10)5(9)2-3/h1-2H,10H2,(H,11,12
• AKOS000119063
• Z56788599
• 3,5-Dichloroanthranilic acid, 97%
• D1475
• EN300-16828
• MFCD00017088
• F0020-1780
• PNM7XQN5SC
• SR-01000323985
• AC-10734
• SR-01000323985-1
• CS-W015354
• AI3-17890
• FT-0614551
• DTXSID50182183
• BRN 0779100
• 3-14-00-00966 (Beilstein Handbook Reference)
• 2-amino-3, 5-dichlorobenzoic acid
• SB78422
• BBL009789
• DB-022025
• STK523224
• DTXCID60104674
• 3,5-Dichloroanthranilic acid;2-Amino-3,5-dichlorobenzoic acid
• FA70088
• 220-520-3
• 3,5-Dichloroanthranilic acid

• MDL： MFCD00017088
• Inchi： 1S/C7H5Cl2NO2/c8-3-1-4(7(11)12)6(10)5(9)2-3/h1-2H,10H2,(H,11,12)
• InChI Key： KTHTXLUIEAIGCD-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C(=O)O)=C1N)Cl
• BRN： 0779100

Computed Properties

• Exact Mass: 204.97000
• Monoisotopic Mass: 204.97
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.6
• Topological Polar Surface Area: 63.3

Experimental Properties

• Color/Form: Not available
• Density: 1.4062 (rough estimate)
• Melting Point: 227-230 °C (lit.)
• Boiling Point: 344.4 °C at 760 mmHg
• Flash Point: 162.1 °C
• Refractive Index: 1.6100 (estimate)
• Water Partition Coefficient: Insoluble
• PSA: 63.32000
• LogP: 2.85500
• Solubility: Not available

3,5-Dichloroanthranilic acid Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H303-H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P312
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• RTECS：CB2800000
• Hazardous Material Identification：
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Additional information on 3,5-Dichloroanthranilic acid

3,5-Dichloroanthranilic Acid: A Comprehensive Overview

3,5-Dichloroanthranilic acid (CAS No. 2789-92-6) is a significant compound in the field of organic chemistry, particularly within the realm of heterocyclic compounds. This compound, also referred to as 3,5-dichloroanthranilic acid, is a derivative of anthranilic acid with two chlorine atoms substituted at the 3 and 5 positions of the aromatic ring. Its chemical structure consists of a benzene ring fused with a pyridine ring, where the nitrogen atom is part of the pyridine moiety. The presence of chlorine substituents at specific positions imparts unique chemical and physical properties to this compound, making it valuable in various applications.

The synthesis of 3,5-dichloroanthranilic acid involves several methods, including direct chlorination of anthranilic acid or its derivatives. Recent advancements in synthetic chemistry have enabled more efficient and selective routes for its preparation. For instance, researchers have explored the use of microwave-assisted synthesis to enhance reaction rates and minimize side reactions. This approach not only improves the overall yield but also reduces the environmental footprint associated with traditional synthetic methods.

One of the most notable applications of 3,5-dichloroanthranilic acid is in the pharmaceutical industry. It serves as an intermediate in the synthesis of various bioactive compounds, including antibiotics and antiviral agents. Recent studies have highlighted its potential as a precursor for developing novel drugs targeting specific molecular pathways. For example, researchers have utilized this compound to synthesize derivatives that exhibit potent anti-inflammatory and antioxidant activities.

In addition to its pharmaceutical applications, 3,5-dichloroanthranilic acid finds utility in agricultural chemistry. It is employed as an intermediate in the production of pesticides and herbicides due to its ability to modulate plant growth and combat harmful pathogens. Recent research has focused on optimizing its use in eco-friendly agricultural practices, emphasizing sustainability and reduced environmental impact.

The chemical properties of 3,5-dichloroanthranilic acid make it an attractive candidate for various industrial applications. Its stability under harsh conditions and reactivity towards nucleophilic substitution reactions make it suitable for use in polymer synthesis and material science. Moreover, its ability to act as a catalyst in certain organic transformations has been explored in recent studies.

From a structural perspective, 3,5-dichloroanthranilic acid exhibits interesting electronic properties due to the electron-withdrawing nature of the chlorine substituents. These substituents influence the compound's reactivity and selectivity in various chemical reactions. Recent computational studies have provided deeper insights into its electronic structure, enabling better prediction of its behavior in different chemical environments.

In conclusion, 3,5-dichloroanthranilic acid (CAS No. 2789-92-6) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties and synthetic flexibility make it an essential building block in modern organic chemistry. As research continues to uncover new potential uses and improved synthetic methods for this compound, its significance in both academic and industrial settings is expected to grow further.